N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea
Overview
Description
N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea, also known as BMT-047, is a compound that has gained attention in the scientific community due to its potential therapeutic effects. BMT-047 is a thiourea derivative that has been studied for its ability to modulate the immune system and reduce inflammation.
Mechanism of Action
The mechanism of action of N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea is not fully understood. However, it is believed that N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea modulates the immune system by inhibiting the production of pro-inflammatory cytokines and stimulating the production of anti-inflammatory cytokines. N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea may also act as an antioxidant, reducing oxidative stress in cells.
Biochemical and Physiological Effects:
N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and antioxidant properties, N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea has been shown to reduce the levels of cholesterol and triglycerides in the blood. N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea may also have neuroprotective effects, reducing the damage caused by oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One advantage of N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea is that it is relatively easy to synthesize and purify. However, N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea and its potential side effects.
Future Directions
There are several potential future directions for research on N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea. One area of interest is the potential for N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea to treat autoimmune diseases, such as rheumatoid arthritis and lupus. Another area of interest is the potential for N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea to treat neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea and its potential side effects.
Scientific Research Applications
N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea has been studied for its potential therapeutic effects in various diseases. One study found that N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea could reduce inflammation and improve insulin sensitivity in obese mice. Another study showed that N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea could reduce the severity of symptoms in a mouse model of multiple sclerosis. N-benzyl-N'-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)thiourea has also been studied for its potential to treat autoimmune diseases, such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
1-benzyl-3-(3-methyl-1,1-dioxothiolan-3-yl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2S2/c1-13(7-8-19(16,17)10-13)15-12(18)14-9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H2,14,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIJGZOSFNSWNTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCS(=O)(=O)C1)NC(=S)NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.